N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-chloro-4-fluorophenyl)propanamide

• IUPAC Name: N-[[4,6-bis(dimethylamino)-1,3,5-triazin-2-yl]methyl]-3-(3-chloro-4-fluorophenyl)propanamide
• InChI: InChI=1S/C17H22ClFN6O/c1-24(2)16-21-14(22-17(23-16)25(3)4)10-20-15(26)8-6-11-5-7-13(19)12(18)9-11/h5,7,9H,6,8,10H2,1-4H3,(H,20,26)
• InChI Key: VNIRNQSBIKTFNH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)CNC(=O)CCC2=CC(=C(C=C2)F)Cl)N(C)C
• Molecular Formula: C17H22ClFN6O
• Molecular Weight: 380.8 g/mol

Description

N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-chloro-4-fluorophenyl)propanamide is a useful research compound. Its molecular formula is C17H22ClFN6O and its molecular weight is 380.85. The purity is usually 95%.
BenchChem offers high-quality N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-chloro-4-fluorophenyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-chloro-4-fluorophenyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Biological Activity

N-((4,6-bis(dimethylamino)-1,3,5-triazin-2-yl)methyl)-3-(3-chloro-4-fluorophenyl)propanamide is a compound that has garnered interest in various scientific research contexts due to its chemical structure and potential biological activities. While direct research specifically naming this compound is limited, insights can be drawn from studies on related triazine derivatives and their applications in medicinal chemistry, fluorescence, and material science.

• Medicinal Chemistry Applications : Triazine derivatives have been explored for their potential as therapeutic agents due to their versatile biological activities. For instance, derivatives have been studied for their roles as neurokinin-1 receptor antagonists, indicating potential applications in treating emesis and depression (Harrison et al., 2001). Additionally, research into the tautomerism of 1,3,5-triazine derivatives highlights their relevance in modulating biological activities through structural stability and acidity, suggesting potential for drug design (Bede et al., 2021).

• Fluorescent Dyes and Probes : Triazine derivatives have been synthesized for applications as fluorescent dyes with large Stokes shifts, enabling their use in biological imaging and sensors. The development of fluorescent dyes based on triazine structures demonstrates their utility in creating sensitive and specific probes for scientific research (Rihn et al., 2012).

• Material Science Applications : The synthesis and analysis of bi-functional melamine derivatives, including triazine-based compounds, have implications for the development of novel polycondensates and materials with unique properties. These materials could have applications ranging from coatings to advanced composite materials (Matsukawa et al., 1980).